N-[2-(furan-2-yl)ethyl]-3-[3-(1H-indol-6-yl)-1,2,4-oxadiazol-5-yl]propanamide
CAS No.:
Cat. No.: VC19992395
Molecular Formula: C19H18N4O3
Molecular Weight: 350.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C19H18N4O3 |
|---|---|
| Molecular Weight | 350.4 g/mol |
| IUPAC Name | N-[2-(furan-2-yl)ethyl]-3-[3-(1H-indol-6-yl)-1,2,4-oxadiazol-5-yl]propanamide |
| Standard InChI | InChI=1S/C19H18N4O3/c24-17(21-10-8-15-2-1-11-25-15)5-6-18-22-19(23-26-18)14-4-3-13-7-9-20-16(13)12-14/h1-4,7,9,11-12,20H,5-6,8,10H2,(H,21,24) |
| Standard InChI Key | VDHPHXFAJBFMIG-UHFFFAOYSA-N |
| Canonical SMILES | C1=COC(=C1)CCNC(=O)CCC2=NC(=NO2)C3=CC4=C(C=C3)C=CN4 |
Introduction
N-[2-(furan-2-yl)ethyl]-3-[3-(1H-indol-6-yl)-1,2,4-oxadiazol-5-yl]propanamide is a complex organic compound that has garnered significant attention due to its unique structural features and potential biological activities. This compound combines three distinct heterocyclic structures: furan, indole, and oxadiazole, which may synergistically enhance its biological activity compared to compounds with only one or two of these features.
Synthesis Methods
The synthesis of N-[2-(furan-2-yl)ethyl]-3-[3-(1H-indol-6-yl)-1,2,4-oxadiazol-5-yl]propanamide can be achieved through several methods, typically involving the combination of furan, indole, and oxadiazole precursors. These methods often involve multi-step reactions that require careful control of conditions to ensure high yields and purity.
Potential Biological Activities
Preliminary studies suggest that compounds with similar structural features to N-[2-(furan-2-yl)ethyl]-3-[3-(1H-indol-6-yl)-1,2,4-oxadiazol-5-yl]propanamide may exhibit a range of biological activities, including anticancer, antimicrobial, and other pharmacological effects. The presence of the furan, indole, and oxadiazole rings may contribute to these activities by interacting with various biological targets.
Comparison with Similar Compounds
The following table compares N-[2-(furan-2-yl)ethyl]-3-[3-(1H-indol-6-yl)-1,2,4-oxadiazol-5-yl]propanamide with other compounds featuring similar structural elements:
| Compound Name | Structure Features | Biological Activity |
|---|---|---|
| N-(2-(1H-indol-3-yl)ethyl)-3-(furan-2-ylmethyl)-2,4-dioxo | Indole and furan rings | Anticancer |
| N-[2-(furan-2-methyl)ethyl]-3-(indolyl)-propanamide | Furan and indole | Antimicrobial |
| 5-Arylidene-thiazolidine derivatives | Thiazolidine ring | Antidiabetic |
| N-[2-(furan-2-yl)ethyl]-3-[3-(1H-indol-6-yl)-1,2,4-oxadiazol-5-yl]propanamide | Furan, indole, oxadiazole | Potential pharmacological activities |
Future Research Directions
Further research is needed to fully explore the biological activities and potential therapeutic applications of N-[2-(furan-2-yl)ethyl]-3-[3-(1H-indol-6-yl)-1,2,4-oxadiazol-5-yl]propanamide. This includes in vitro and in vivo studies to assess its efficacy and safety, as well as structural optimization to enhance its pharmacokinetic properties.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume